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Introduction
8-Hydroxyquinolinolato-lithium (Liq) is an organometallic complex widely utilized as an

electron injection layer (EIL) in organic light-emitting diodes (OLEDs).[1][2] Its primary function

is to facilitate the efficient injection of electrons from the cathode into the electron transport

layer (ETL), thereby reducing the operating voltage, enhancing luminance efficiency, and

improving the overall operational stability of the device.[3][4] An effective EIL, such as one

made with Liq, is crucial for optimizing the performance of modern OLEDs.[3] This document

provides detailed application notes, experimental protocols, and performance data for the use

of Liq as an EIL in OLED fabrication.

Mechanism of Action
The effectiveness of Liq as an EIL stems from its ability to lower the electron injection barrier

between the cathode (typically a metal like aluminum) and the adjacent organic layer.[4] This is

achieved through the formation of an interfacial dipole at the cathode/Liq interface, which

effectively reduces the work function of the cathode.[5] This reduction in the energy barrier

allows for more efficient electron injection, even at lower voltages.[6] For efficient electron

injection via a tunneling mechanism, an ultrathin layer of Liq is recommended due to the high

electron injection barriers from electrodes to the Liq material itself.[5]
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Key Advantages of Liq as an EIL
Reduced Driving Voltage: By lowering the electron injection barrier, Liq enables the OLED to

achieve a desired luminance at a lower applied voltage.[6][7]

Improved Device Lifetime and Stability: The use of Liq as an EIL has been shown to

significantly enhance the operational lifetime and thermal stability of OLED devices.[8][9][10]

Mixing Liq with other electron transporting materials, such as 4,7-diphenyl-1,10-

phenanthroline (BPhen), can further improve thermal and morphological stability by

increasing the glass-transition temperature and inhibiting crystallization.[9][10]

Enhanced Efficiency: The improved electron injection leads to a better balance of charge

carriers (electrons and holes) within the emissive layer, resulting in higher luminous and

power efficiencies.[7][11]

Versatility: Liq can be incorporated into OLEDs through both vacuum deposition and

solution-processing methods, offering flexibility in device fabrication.[8][12]

Quantitative Performance Data
The following tables summarize the performance improvements observed in OLEDs utilizing

Liq as an EIL, based on cited research.
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Device
Structure/Modificat
ion

Key Performance
Metric

Improvement with
Liq

Reference

Green

phosphorescent

OLED with Liq-doped

TPBi ETL

Luminous Efficiency 65.76 cd/A (at 5% Liq) [11]

Green

phosphorescent

OLED with Liq-doped

TPBi ETL

Power Efficiency
57.39 lm/W (at 5%

Liq)
[11]

Green

phosphorescent

OLED with Liq-doped

TPBi ETL

External Quantum

Efficiency
20.03% (at 5% Liq) [11]

Blue fluorescent

OLED with BPhen:Liq

(50%) mETL

Operational Lifetime Extended by 67 times [9]

Blue fluorescent

OLED with BPhen:Liq

(50%) mETL

Thermal Stability
Increased by 60 °C

(up to 110 °C)
[9]

Double layer OLED

with Liq/Al cathode

Driving Voltage for

100 cd/m²

Decreased from 5.8V

(Ca/Al) to 4.2V
[7]

Double layer OLED

with Liq/Al cathode
Power Efficiency

Improved from 2.3 to

4.1 lm/W
[7]
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Electrode
Work Function Reduction
with 3.5 nm Liq

Reference

Single-walled carbon

nanotubes (SWCNTs)
1.00 eV [5]

Poly(3,4-

ethylenedioxythiophene):poly(s

tyrene sulfonate)

(PEDOT:PSS)

1.08 eV [5]

Indium tin oxide (ITO) 0.50 eV [5]

Experimental Protocols
Synthesis of 8-Hydroxyquinolinolato-lithium (Liq)
A general synthesis involves the reaction of 8-hydroxyquinoline with a lithium salt, such as

lithium hydroxide or lithium carbonate, in a suitable solvent. The purity of the resulting Liq is

critical for optimal device performance, as impurities can act as charge traps and reduce

efficiency.[13] Sublimed-grade (>99% purity) Liq is recommended for fabrication.[12]

Fabrication of OLED with Vacuum-Deposited Liq EIL
This protocol describes a typical thermal evaporation process for depositing a Liq EIL.[14][15]

Equipment: High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

Materials:

Pre-patterned Indium Tin Oxide (ITO) coated glass substrates

Hole Injection Layer (HIL) material (e.g., PEDOT:PSS)

Hole Transport Layer (HTL) material (e.g., NPB)

Emissive Layer (EML) material

Electron Transport Layer (ETL) material (e.g., Alq₃)
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8-Hydroxyquinolinolato-lithium (Liq) (sublimed grade)

Cathode material (e.g., Aluminum)

Procedure:

Substrate Cleaning: Thoroughly clean the ITO substrates by sequential ultrasonication in

deionized water, acetone, and isopropanol. Dry the substrates in a nitrogen stream.

HIL Deposition: Spin-coat the HIL material (e.g., PEDOT:PSS) onto the ITO substrate and

anneal as required.

Organic Layer Deposition: Transfer the substrate to the vacuum chamber. Sequentially

deposit the HTL, EML, and ETL materials by thermal evaporation at a controlled rate (e.g., 1-

2 Å/s).

Liq EIL Deposition: Deposit a thin layer of Liq (typically 1-2 nm) onto the ETL.[1] The

deposition rate should be carefully controlled (e.g., 0.5-1 Å/s).

Cathode Deposition: Without breaking the vacuum, deposit the metal cathode (e.g.,

Aluminum) at a higher deposition rate (e.g., 5-10 Å/s).

Encapsulation: Encapsulate the device in an inert atmosphere (e.g., nitrogen-filled glovebox)

to prevent degradation from moisture and oxygen.

Fabrication of OLED with Solution-Processed Liq EIL
This protocol outlines a method for creating a Liq-containing EIL from solution.[8]

Equipment: Spin-coater, hotplate.

Materials:

Pre-fabricated device structure up to the ETL (e.g., ITO/HIL/HTL/EML/ETL with a solution-

processable ETL like ZnO nanoparticles).

8-Hydroxyquinolinolato-lithium (Liq).
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Polyethylenimine ethoxylated (PEIE) solution.

Suitable solvent (e.g., a mixture of 2-methoxyethanol and ethanol).

Procedure:

Solution Preparation: Prepare a solution of PEIE and Liq in the desired solvent. The

concentration of Liq can be varied to optimize device performance.[8]

EIL Deposition: Spin-coat the PEIE:Liq solution onto the ETL.

Annealing: Anneal the substrate on a hotplate to remove the solvent.

Cathode Deposition: Transfer the substrate to a vacuum chamber for the deposition of the

metal cathode.

Encapsulation: Encapsulate the device in an inert atmosphere.

Visualizations

Cathode Electron Injection Layer Electron Transport Layer Emissive Layer

Aluminum (Al) LiqElectron Injection Alq₃ Emissive Material

Click to download full resolution via product page

Caption: Energy level diagram of an OLED with a Liq EIL.
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Caption: Workflow for fabricating an OLED with a vacuum-deposited Liq EIL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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